Cas no 1804569-78-5 (Ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804569-78-5
• MF: C₁₀H₈F₃N₃O₃
• MW: 275.184032440186
• CID: 4801594
• Update Time: 2025-05-19

Ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H8F3N3O3/c1-2-18-9(17)8-7(15)5(3-14)6(4-16-8)19-10(11,12)13/h4H,2,15H2,1H3
• InChI Key： OWUJJLVPTGGDMG-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=O)OCC)C(=C1C#N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2.2
• Topological Polar Surface Area: 98.2

Additional information on Ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804569-78-5): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804569-78-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate is characterized by the presence of a pyridine ring substituted with an amino group, a cyano group, and a trifluoromethoxy group. The ethyl ester moiety adds further complexity and functionality to the molecule. These structural elements contribute to the compound's high reactivity and stability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the pharmacological properties of ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Another significant area of investigation is the compound's anti-cancer activity. Preclinical studies have demonstrated that ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation pathways such as PI3K/AKT and MAPK/ERK.

In addition to its anti-inflammatory and anti-cancer properties, ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate has also shown potential as a neuroprotective agent. Research has indicated that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in neuronal survival and function.

The synthesis of ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate involves several steps, including the formation of the pyridine ring, introduction of the amino and cyano groups, and esterification with ethyl alcohol. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

From a pharmacokinetic perspective, ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate exhibits favorable properties such as good solubility, stability, and bioavailability. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues in vivo. Preclinical studies have also shown that it has low toxicity and good safety profiles, which are essential for its potential use in clinical settings.

Despite its promising potential, further research is needed to fully understand the mechanisms underlying the biological activities of ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate. Ongoing studies are focused on elucidating its molecular targets, optimizing its pharmacological properties, and evaluating its efficacy in animal models of disease. These efforts will provide valuable insights into the therapeutic potential of this compound and pave the way for its translation into clinical applications.

In conclusion, ethyl 3-amino-4-cyano-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804569-78-5) represents a promising lead compound in medicinal chemistry with a wide range of potential therapeutic applications. Its unique structural features, combined with its favorable pharmacological properties, make it an exciting candidate for further investigation and development in various fields of medicine.